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Compound of Interest

Compound Name: Tienilic Acid

Cat. No.: B017837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of Tienilic Acid. Adherence to these procedures is critical for ensuring laboratory

safety and minimizing environmental impact. Tienilic acid is a diuretic drug that was withdrawn

from the market due to reports of hepatitis.[1] It is classified as an irritant and may be harmful if

swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Tienilic Acid is crucial to prevent exposure and

contamination. The following workflow outlines the necessary steps for a safe and controlled

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

The container should be clearly labeled with the chemical name and hazard warnings.

Store in a cool, dark, and tightly closed container.[3]

Store away from incompatible materials, such as oxidizing agents.[3]

2. Handling:
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All work with Tienilic Acid should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of dust and aerosol formation.

Ensure that an eyewash station and safety shower are readily accessible.

Wear appropriate Personal Protective Equipment (PPE) as detailed in the table below.

Avoid direct contact with skin, eyes, and clothing.[3]

Wash hands and face thoroughly after handling.[3]

3. Emergency Procedures:

Spill:

Evacuate unnecessary personnel from the spill area.[4]

Ensure adequate ventilation.[4]

Prevent further leakage or spillage if it is safe to do so.[4]

Avoid the creation of dust.[4]

Absorb the spill with inert material (e.g., vermiculite, dry sand) and collect it in a suitable,

sealed container for disposal.[5]

Clean the spill area thoroughly.[4]

In case of contact:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[6]

Skin: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[7]
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Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Tienilic Acid. The following table

summarizes the required PPE to ensure worker safety.

PPE Category Item Specifications

Eye Protection Safety Goggles/Face Shield

Tightly fitting safety goggles

with side-shields.[7] A face

shield should be worn in

addition to goggles when there

is a high risk of splashing.[5][8]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[8] Inspect

gloves prior to use.[4]

Body Protection Protective Clothing

A disposable gown made of

low-permeability fabric or a lab

coat should be worn.[4][9]

Respiratory Protection Respirator

An N95 respirator or higher

should be worn, especially

when handling the powder

form, to avoid the inhalation of

dust.[4] In case of insufficient

ventilation, a full-face

respirator may be necessary.

[4]

Disposal Plan
Proper disposal of Tienilic Acid and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: Treat all Tienilic Acid waste as hazardous chemical waste.[7]
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Segregation: Do not mix with general laboratory trash or dispose of it down the drain.[7]

Collect in a designated, properly labeled, and sealed waste container.[7]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name "Tienilic Acid," along with any relevant hazard symbols.

Disposal Method: The primary recommended method for the disposal of Tienilic Acid is

through a licensed hazardous material disposal company.[7] Incineration in a facility

equipped with an afterburner and scrubber is the suggested method of destruction.[7]

Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used to

clean up spills that have come into contact with Tienilic Acid should be disposed of as

hazardous waste.

Regulatory Compliance: Adhere to all federal, state, and local regulations concerning the

disposal of this material.[7]

Workflow for Handling Tienilic Acid
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Caption: Workflow for the safe handling and disposal of Tienilic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tienilic acid - Wikipedia [en.wikipedia.org]

2. Tienilic Acid | C13H8Cl2O4S | CID 38409 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. tcichemicals.com [tcichemicals.com]

4. benchchem.com [benchchem.com]

5. nj.gov [nj.gov]

6. fishersci.co.uk [fishersci.co.uk]

7. benchchem.com [benchchem.com]

8. leelinework.com [leelinework.com]

9. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Tienilic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017837#personal-protective-equipment-for-handling-
tienilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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